Cas no 2225155-56-4 (3-Methyl-1-(cyclopropyl)-1H-pyrazole-4-boronic acid)

• Product Name: 3-Methyl-1-(cyclopropyl)-1H-pyrazole-4-boronic acid
• CAS No: 2225155-56-4
• MF: C₇H₁₁BN₂O₂
• MW: 165.99
• CID: 5143069
• PubChem ID: 133638973
• Update Time: 2024-11-05

3-Methyl-1-(cyclopropyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(cyclopropyl)-1H-pyrazole-4-boronic acid
• 2225155-56-4
• (1-Cyclopropyl-3-methyl-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C7H11BN2O2/c1-5-7(8(11)12)4-10(9-5)6-2-3-6/h4,6,11-12H,2-3H2,1H3
• InChI Key： CUHHBNXDGLQSKK-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2CC2)N=C1C)(O)O

Computed Properties

• Exact Mass: 166.0913578g/mol
• Monoisotopic Mass: 166.0913578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų